Cas no 1203019-23-1 (1-(diphenylmethyl)-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea)

• Product Name: 1-(diphenylmethyl)-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• CAS No: 1203019-23-1
• MF: C₂₈H₂₅N₃O₂S
• MW: 467.582005262375
• CID: 6065831
• PubChem ID: 30373696
• Update Time: 2025-06-03

1-(diphenylmethyl)-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• 1-benzhydryl-3-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]urea
• VU0646741-1
• F5534-0075
• SR-01000923131
• 1-(diphenylmethyl)-3-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea
• SR-01000923131-1
• 1203019-23-1
• AKOS024512919
• 1-benzhydryl-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea

• Inchi： 1S/C28H25N3O2S/c32-27(25-14-8-18-34-25)31-17-7-13-22-19-23(15-16-24(22)31)29-28(33)30-26(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-6,8-12,14-16,18-19,26H,7,13,17H2,(H2,29,30,33)
• InChI Key： PYHDJNFNMNDFGU-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)=O

Computed Properties

• Exact Mass: 467.16674822g/mol
• Monoisotopic Mass: 467.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea

Comprehensive Overview of 1-(Diphenylmethyl)-3-(1-(Thiophene-2-carbonyl)-1,2,3,4-Tetrahydroquinolin-6-yl)urea (CAS No. 1203019-23-1)

The compound 1-(diphenylmethyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1203019-23-1) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, combining a diphenylmethyl group, a thiophene-2-carbonyl moiety, and a tetrahydroquinolin core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities and applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 1-(diphenylmethyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea has surged, driven by advancements in medicinal chemistry and the need for targeted therapeutics. Researchers are particularly interested in its urea linkage and thiophene ring, which are known to enhance binding affinity and metabolic stability in drug candidates. The presence of the tetrahydroquinoline scaffold further adds to its versatility, as this structural motif is prevalent in many FDA-approved drugs.

The synthesis of CAS No. 1203019-23-1 involves multi-step organic reactions, often starting with the functionalization of the tetrahydroquinoline core. Key steps include the introduction of the thiophene-2-carbonyl group via acylation and the subsequent formation of the urea bridge. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity.

From a pharmacological perspective, 1-(diphenylmethyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea exhibits promising interactions with various biological targets. Preliminary studies suggest its potential as a modulator of enzyme activity or receptor binding, though detailed mechanistic insights remain under investigation. The compound's lipophilic properties, conferred by the diphenylmethyl group, may enhance its membrane permeability, a critical factor in drug bioavailability.

In the context of current research trends, this compound aligns with the growing focus on small-molecule therapeutics and fragment-based drug design. Its structural features make it a valuable candidate for hit-to-lead optimization programs, particularly in oncology and CNS disorders. Additionally, the incorporation of the thiophene ring addresses the rising interest in sulfur-containing heterocycles, which are increasingly recognized for their role in improving drug-like properties.

Beyond pharmaceuticals, CAS No. 1203019-23-1 may find applications in material science, where its conjugated system and aromatic rings could contribute to the development of organic semiconductors or fluorescent probes. The compound's stability and synthetic accessibility further enhance its appeal for interdisciplinary research.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-(diphenylmethyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea is crucial. Computational modeling and in vitro assays are often employed to elucidate its binding modes and optimize its efficacy. The compound's molecular weight and logP value are also critical parameters in assessing its drug-likeness, adhering to Lipinski's rule of five.

In summary, 1-(diphenylmethyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea represents a fascinating case study in modern chemical research. Its multifaceted applications, from drug discovery to materials science, underscore the importance of innovative synthetic strategies and interdisciplinary collaboration. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.